Cas no 2227901-50-8 (methyl (3R)-4,4-difluoro-3-hydroxybutanoate)

• Product Name: methyl (3R)-4,4-difluoro-3-hydroxybutanoate
• CAS No: 2227901-50-8
• MF: C₅H₈F₂O₃
• MW: 154.112029075623
• CID: 5807604
• PubChem ID: 129452293
• Update Time: 2025-06-08

methyl (3R)-4,4-difluoro-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-4,4-difluoro-3-hydroxybutanoate
• EN300-1945661
• 2227901-50-8

• Inchi： 1S/C5H8F2O3/c1-10-4(9)2-3(8)5(6)7/h3,5,8H,2H2,1H3/t3-/m1/s1
• InChI Key： WCFCKUSHSHZGSP-GSVOUGTGSA-N
• SMILES： FC([C@@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 154.04415044g/mol
• Monoisotopic Mass: 154.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-4,4-difluoro-3-hydroxybutanoate

Methyl (3R)-4,4-Difluoro-3-Hydroxybutanoate: An Overview of a Promising Compound

Methyl (3R)-4,4-difluoro-3-hydroxybutanoate (CAS No. 2227901-50-8) is a chiral compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its difluoro and hydroxy functionalities, which confer it with distinct reactivity and biological activity. In this article, we will delve into the structure, synthesis, properties, and potential applications of methyl (3R)-4,4-difluoro-3-hydroxybutanoate.

The structure of methyl (3R)-4,4-difluoro-3-hydroxybutanoate is noteworthy for its chiral center at the C-3 position and the presence of two fluorine atoms at the C-4 position. The hydroxy group at C-3 adds to the complexity and reactivity of the molecule. The methyl ester group at the carboxylic acid position makes it a versatile intermediate for further chemical transformations. The combination of these functional groups results in a compound with high enantiomeric purity, which is crucial for many pharmaceutical applications.

The synthesis of methyl (3R)-4,4-difluoro-3-hydroxybutanoate has been the subject of several studies. One common approach involves the asymmetric synthesis of the chiral center using catalytic asymmetric reactions. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst. This method not only achieved high enantiomeric excess but also provided excellent yields, making it a promising route for large-scale production.

The physical properties of methyl (3R)-4,4-difluoro-3-hydroxybutanoate are also noteworthy. It is a colorless liquid with a boiling point around 150°C at reduced pressure. The presence of the hydroxy group makes it slightly polar, allowing it to dissolve in both polar and non-polar solvents to varying degrees. Its chemical stability is generally good under standard laboratory conditions, although it can undergo hydrolysis in strongly acidic or basic environments.

In terms of biological activity, methyl (3R)-4,4-difluoro-3-hydroxybutanoate has shown promise in several areas. One of its key applications is as an intermediate in the synthesis of drugs targeting metabolic disorders. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in lipid metabolism. This makes it a valuable lead compound for developing new therapeutic agents for conditions such as hyperlipidemia and diabetes.

Another area where methyl (3R)-4,4-difluoro-3-hydroxybutanoate has shown potential is in the field of drug delivery. Its unique chemical structure allows it to be used as a prodrug or carrier molecule to enhance the bioavailability and pharmacokinetic properties of other drugs. For example, researchers at a leading pharmaceutical company have developed a prodrug formulation using this compound that significantly improves the oral absorption and systemic distribution of an antiviral agent.

The safety profile of methyl (3R)-4,4-difluoro-3-hydroxybutanoate has been extensively evaluated in preclinical studies. These studies have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, methyl (3R)-4,4-difluoro-3-hydroxybutanoate (CAS No. 2227901-50-8) is a versatile and promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.